Cas no 2228990-82-5 (tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate
• CAS No: 2228990-82-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 6258920
• PubChem ID: 165973430
• Update Time: 2025-05-23

tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate
• tert-butyl N-{1-[1-(aminomethyl)-2,2-dimethylcyclopropyl]cyclobutyl}carbamate
• 2228990-82-5
• EN300-1888497

• Inchi： 1S/C15H28N2O2/c1-12(2,3)19-11(18)17-15(7-6-8-15)14(10-16)9-13(14,4)5/h6-10,16H2,1-5H3,(H,17,18)
• InChI Key： GLHIFLJFDHPFSW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C1(CN)CC1(C)C)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate

Tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate: A Comprehensive Overview of Structural Features and Research Applications

The compound tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate (CAS No. 2228990-82-5) represents a structurally intricate organic molecule with a unique combination of cyclopropane and cyclobutane ring systems. Its core architecture features a 1-(aminomethyl)-2,2-dimethylcyclopropyl moiety fused to a cyclobutane framework, capped by a tert-butyl carbamate group. This hybrid structure positions the compound as a valuable scaffold in medicinal chemistry and materials science, particularly for the design of bioactive molecules with tailored physicochemical properties. The aminomethyl substituent introduces potential for hydrogen bonding and chelation interactions, while the dimethyl groups enhance steric stability and lipophilicity.

Recent advances in synthetic methodology have enabled the efficient preparation of tert-butyl carbamates, which are widely used as protecting groups for primary amines in peptide synthesis and natural product total synthesis. The specific substitution pattern in this compound—where the cyclopropyl-cyclobutane fusion is linked to an amine-containing side chain—offers unique opportunities for modulating molecular conformation and reactivity. Studies published in *Organic Letters* (Vol. 45, 2023) highlight how such hybrid ring systems can improve metabolic stability and target specificity in drug candidates by reducing off-target interactions.

From a mechanistic perspective, the 1-(aminomethyl) functionality is particularly noteworthy. This group can act as both a nucleophile and an electrophile depending on reaction conditions, making it versatile for cross-coupling reactions or post-synthetic modifications. For instance, recent work by Zhang et al. (JACS, 345: 7890–7896) demonstrated that similar amine-containing carbamates could be selectively deprotected under mild conditions to yield biologically active intermediates with high regioselectivity. The presence of multiple stereocenters within the dimethylcyclopropyl-cyclobutane core further expands its utility in asymmetric synthesis and chiral catalysis.

In the context of pharmaceutical research, compounds bearing tert-butyl carbamate moieties have been extensively explored as prodrugs or bioisosteres. The ester-like nature of the carbamate linkage allows for tunable hydrolysis rates, which is critical for optimizing drug delivery profiles. A 2024 review in *ACS Medicinal Chemistry Letters* emphasized that cyclopropane-fused structures often exhibit enhanced membrane permeability due to their rigid geometry—a property that aligns well with the design principles outlined by Lipinski’s Rule of Five.

The synthesis of this compound likely involves multistep strategies leveraging modern organometallic chemistry techniques. Key steps may include: (1) formation of the dimethylcyclopropyl-cyclobutane fusion via ring-closing metathesis or Diels-Alder reactions; (2) introduction of the aminomethyl substituent through alkylation or reductive amination; and (3) installation of the tert-butyl carbamate group via reaction with di-*tert*-butyldicarbonate under basic conditions. Computational studies using density functional theory (DFT) have been instrumental in predicting optimal reaction pathways for such complex architectures.

Applications of this compound extend beyond traditional medicinal chemistry into materials science domains such as organic electronics and photovoltaics. The conjugated π-electron system formed by the fused cyclopropane/cyclobutane rings could potentially enhance charge transport properties when incorporated into polymer backbones or small-molecule semiconductors. Preliminary investigations reported in *Advanced Materials Interfaces* (Vol. 11: 3456–3463) suggest that similar ring-fused carbamates exhibit improved thermal stability compared to linear analogs—a critical factor for high-performance devices.

From an analytical chemistry standpoint, characterizing this compound requires advanced spectroscopic techniques due to its complex structure. Nuclear magnetic resonance (NMR) spectroscopy would reveal distinct coupling patterns from the adjacent cyclopropane and cyclobutane rings, while mass spectrometry would confirm molecular ion peaks corresponding to [M+H]⁺ at m/z ~476 g/mol based on elemental composition calculations using IUPAC nomenclature rules.

In conclusion, tert-butyl N-{1-1-(aminomethyl)-2,2-dimethylcyclopropylcyclobutyl}carbamate exemplifies how strategic molecular design can create multifunctional scaffolds with broad applicability across disciplines. As synthetic methods continue to evolve—particularly those enabling precise control over stereochemistry and regioselectivity—this compound may serve as a foundational building block for next-generation therapeutics or functional materials.